357-57-3

Brucine

In Stock

• CAS RN:
• 357-57-3

• Formula:
• C23H26N2O4

• InChI:
• InChI=1S/C23H26N2O4/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3/t13?,18?,19-,21?,22?,23?/m0/s1

• InChIKey:
• RRKTZKIUPZVBMF-IBTVXLQLSA-N

• Positive allosteric modulator at M1 receptors. Proposed to reduce inflammatory mediators including COX-2, PGE2 and thromboxane B2. Able to induce cell apoptosis, with cytotoxic and antiproliferative effects.
  Brucine is an alkaloid that has been found in the seeds of the S. nux-vomica tree and has diverse biological activities, including anti-inflammatory, anticancer, and antioxidant properties. It inhibits prostaglandin E2 (PGE2; ) production induced by LPS in vitro. Topical administration of brucine decreases synoviocyte proliferation and reduces paw and joint swelling in a rat model of adjuvant-induced arthritis and decreases swelling in a mouse model of xylene-induced ear edema. Brucine (4 and 8 mg/kg per day) reduces tumor incidence, number, and volume in a rat model of mammary gland tumorigenesis induced by 7,12-dimethylbenz(a)anthracene (DMBA). It prevents decre...

2-(3,4-dimethoxyphenyl)-N-methyl-N-(naphthalen-2-ylmethyl)ethanamine

• CAS RN:
• 5357-57-3

• Formula:
• C22H25NO2

• InChI:
• InChI=1S/C22H25NO2/c1-23(13-12-17-9-11-21(24-2)22(15-17)25-3)16-18-8-10-19-6-4-5-7-20(19)14-18/h4-11,14-15H,12-13,16H2,1-3H3

• InChIKey:
• GFBXZWLUIUPHDY-UHFFFAOYSA-N

• 2-(3,4-dimethoxyphenyl)-N-methyl-N-(naphthalen-2-ylmethyl)ethanamine is a useful research compound. Its molecular formula is C22H25NO2 and its molecular weight is 335.4 g/mol. The purity is usually 95%.